Cas no 2227840-81-3 ((3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid)
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid
- EN300-1811877
- 2227840-81-3
-
- Inchi: 1S/C5H7N3O3/c9-3(1-4(10)11)5-6-2-7-8-5/h2-3,9H,1H2,(H,10,11)(H,6,7,8)/t3-/m0/s1
- InChI Key: SZGPTBKSLDLHTG-VKHMYHEASA-N
- SMILES: O[C@H](C1=NC=NN1)CC(=O)O
Computed Properties
- Exact Mass: 157.04874109g/mol
- Monoisotopic Mass: 157.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 99.1Ų
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811877-0.05g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 0.05g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-0.1g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 0.1g |
$1735.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-0.25g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 0.25g |
$1814.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-0.5g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 0.5g |
$1893.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-1.0g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 1g |
$1971.0 | 2023-06-01 | ||
| Enamine | EN300-1811877-2.5g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 2.5g |
$3865.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-5.0g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 5g |
$5719.0 | 2023-06-01 | ||
| Enamine | EN300-1811877-10.0g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 10g |
$8480.0 | 2023-06-01 | ||
| Enamine | EN300-1811877-1g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 1g |
$1971.0 | 2023-09-19 | ||
| Enamine | EN300-1811877-5g |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2227840-81-3 | 5g |
$5719.0 | 2023-09-19 |
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid
Introduction to (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 2227840-81-3)
(3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227840-81-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a hydroxyl group and a 1H-1,2,4-triazole moiety, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The chemical structure of (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid consists of a propanoic acid backbone with stereochemical configuration at the third carbon atom, denoted as (S). This stereochemistry is crucial for its biological activity and interactions with biological targets. The 1H-1,2,4-triazole ring is an important pharmacophore that contributes to the compound's binding affinity and functional properties. This moiety is known to be present in various bioactive molecules and has been extensively studied for its potential in modulating biological pathways.
In recent years, there has been a growing interest in the development of novel compounds that can interact with specific biological targets to treat various diseases. The (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 2227840-81-3) has been identified as a compound with such potential. Its structural features suggest that it may have interactions with enzymes and receptors involved in metabolic pathways, making it a candidate for therapeutic intervention in conditions such as metabolic disorders and inflammation.
One of the most compelling aspects of this compound is its potential application in the field of drug design. The combination of the hydroxyl group and the 1H-1,2,4-triazole ring provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced bioactivity and selectivity. This flexibility makes (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid a valuable scaffold for medicinal chemistry efforts aimed at developing new drugs.
Recent studies have begun to explore the pharmacological properties of this compound. Preliminary research indicates that it may exhibit anti-inflammatory and antioxidant activities. These properties are particularly relevant given the increasing recognition of inflammation and oxidative stress as key factors in various chronic diseases. The ability of (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid to modulate these pathways could lead to novel therapeutic strategies.
The stereochemical purity of this compound is another critical factor that contributes to its potential as a pharmaceutical agent. The (S) configuration at the third carbon atom is essential for its biological activity and ensures that the compound interacts specifically with its intended targets. This level of stereochemical control is often necessary for successful drug development and highlights the importance of high-quality synthesis techniques in producing this compound.
In addition to its pharmacological potential, (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid also represents an important advancement in synthetic chemistry. The synthesis of complex molecules like this one requires sophisticated methodologies and expertise in organic synthesis. The development of efficient synthetic routes not only facilitates research but also contributes to the broader field of chemical science by providing new tools and techniques for molecular construction.
The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict the biological activity and interactions of molecules before they are synthesized and tested experimentally. This approach can significantly reduce the time and resources required for drug discovery by identifying promising candidates early in the process. Computational studies on (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid have provided valuable insights into its potential mechanisms of action.
The future prospects for this compound are promising. As more research is conducted into its biological activities and potential therapeutic applications, it is likely that new uses will be discovered. The combination of experimental studies and computational modeling will continue to drive innovation in this area. Furthermore, collaborations between academic researchers and industry scientists will be essential for translating laboratory findings into clinical applications.
In conclusion, (3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-ylo)lpropanoic acid (CAS No. 2227840-81-- ) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications,, this molecule, ,it,
is expected to play an important role in the development of new treatments for various diseases.
2227840-81-3 ((3S)-3-hydroxy-3-(1H-1,2,4-triazol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)